Cas no 50921-71-6 ((E)-3-Cyclopropylbut-2-enoic acid)

• Product Name: (E)-3-Cyclopropylbut-2-enoic acid
• CAS No: 50921-71-6
• Molecular Formula: C₇H₁₀O₂
• Molecular Weight: 126.1531
• CID: 1084612
• PubChem ID: 13082642

(E)-3-Cyclopropylbut-2-enoic acid Properties

Names and Identifiers

• (E)-3-Cyclopropylbut-2-enoic acid
• (2E)-3-Cyclopropyl-2-butenoic acid
• (3-CYCLOPROPYLBENZYL)AMINE
• (E)-3-cyclopropyl-2-butenoic acid
• (E)-3-Cyclopropyl-2-butensaeure
• 3-cyclopropylbenzylamine
• 3-cyclopropyl-benzylamine
• 3-cyclopropylbut-2(E)-enoic acid
• AG-H-43017
• ANW-67492
• Benzenemethanamine,3-cyclopropyl-
• CTK5F4708
• SureCN3176710
• InChI=1/C7H10O2/c1-5(4-7(8)9)6-2-3-6/h4,6H,2-3H2,1H3,(H,8,9)/b5-4+
• SCHEMBL3139362
• 50921-71-6
• (2E)-3-CYCLOPROPYLBUT-2-ENOIC ACID
• G30614
• 766-68-7
• 3-cyclopropylbut-2-enoic acid
• SCHEMBL3139365
• 3-Cyclopropylbut-2-enoicacid
• BS-24537
• EN300-50572
• Z352747102
• A865433
• AKOS005260347
• VADJFJIXYOTWIQ-SNAWJCMRSA-

• InChIKey： VADJFJIXYOTWIQ-SNAWJCMRSA-N
• Inchi： InChI=1S/C7H10O2/c1-5(4-7(8)9)6-2-3-6/h4,6H,2-3H2,1H3,(H,8,9)/b5-4+
• SMILES： C/C(=C\C(=O)O)/C1CC1

Computed Properties

• Exact Mass: 126.068079557g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 126.068079557g/mol
• Heavy Atom Count: 9
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids